The Natural Provenance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Technical Guide for Researchers and Drug Development Professionals
The Natural Provenance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid: A Technical Guide for Researchers and Drug Development Professionals
Abstract
(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, a chiral heterocyclic non-proteinogenic amino acid, has garnered significant interest within the scientific community, particularly in the realms of medicinal chemistry and drug development. Its rigid, stereochemically defined structure makes it an invaluable chiral building block for the synthesis of complex bioactive molecules. This in-depth technical guide provides a comprehensive overview of the natural occurrence and known biological sources of this compound. We will delve into its biosynthetic origins, detail established methods for its isolation and characterization from natural matrices, and discuss the inherent biological activities that underscore its importance. This guide is intended to serve as a critical resource for researchers seeking to leverage this natural product in their scientific endeavors.
Introduction: The Significance of (2S,5S)-5-Hydroxypiperidine-2-carboxylic Acid
The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals. The introduction of specific stereocenters, such as those present in (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid, provides a three-dimensional architecture that can facilitate highly specific molecular interactions with biological targets. This specificity is paramount in modern drug design, where the goal is to maximize therapeutic efficacy while minimizing off-target effects.
(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid serves as a versatile chiral synthon, with its hydroxyl and carboxylic acid functionalities providing handles for diverse chemical modifications. Its utility as an intermediate in the synthesis of potent enzyme inhibitors, including β-lactamase inhibitors, underscores its therapeutic potential.[1] Understanding its natural origins not only offers sustainable sourcing strategies but also provides insights into its inherent biological roles, which can inspire novel therapeutic applications.
Natural Occurrence: A Survey of Biological Sources
(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid has been identified as a natural product in a select number of plant species. The primary documented sources are members of the Fabaceae (legume) and Moraceae (mulberry) families.
Confirmed Natural Sources
Current scientific literature has confirmed the presence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in the following species:
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Calliandra angustifolia : This species of flowering plant in the Fabaceae family is a known producer of this hydroxypipecolic acid.
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Morus alba (White Mulberry) : The leaves of the white mulberry tree have been identified as a source of various piperidine alkaloids, including the (2S,5S) isomer of 5-hydroxypiperidine-2-carboxylic acid.[2][3]
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Lathyrus japonicus (Sea Pea) : The seeds of this leguminous plant, found in coastal regions, also contain (2S,5S)-5-hydroxypiperidine-2-carboxylic acid.[2]
Quantitative Analysis of Natural Abundance
While the presence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in these species is established, detailed quantitative data on its concentration remains relatively sparse in publicly available literature. The concentration of secondary metabolites in plants can vary significantly based on factors such as geographical location, climate, developmental stage, and stress conditions. For instance, in Morus alba leaves, the total content of phenolic compounds, a related class of secondary metabolites, can range from approximately 18 to 52 mg per 100 ml of infusion prepared from naturally collected samples.[4] This variability highlights the need for robust analytical methods for the accurate quantification of the target compound in different source materials to assess the feasibility of natural extraction for commercial purposes.
| Natural Source | Plant Part | Reported Presence |
| Calliandra angustifolia | Not specified | Confirmed[2] |
| Morus alba | Leaves | Confirmed[2][3] |
| Lathyrus japonicus | Seeds | Confirmed[2] |
Biosynthesis: The Molecular Pathway from L-Lysine
The biosynthetic pathway of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is believed to originate from the essential amino acid L-lysine. While the complete pathway with stereospecific details for this particular isomer is an active area of research, the general route for the formation of the pipecolate ring and its subsequent hydroxylation is understood to involve a series of enzymatic transformations.
The biosynthesis of the related compound, N-hydroxypipecolic acid (NHP), a key signaling molecule in plant systemic acquired resistance (SAR), provides a well-studied model.[5] This pathway involves the conversion of L-lysine to pipecolic acid, which is then N-hydroxylated. It is plausible that a similar pathway exists for the formation of C-hydroxylated derivatives.
A critical step in the biosynthesis of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is the stereospecific hydroxylation of the C5 position of the piperidine ring. This reaction is likely catalyzed by a member of the 2-oxoglutarate-dependent dioxygenase superfamily, such as a lysine hydroxylase. These enzymes are known to catalyze the regio- and stereoselective hydroxylation of L-lysine.[2][6] The subsequent cyclization of the hydroxylated lysine derivative would lead to the formation of the final product.
Figure 1. Proposed biosynthetic pathway of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.
Extraction and Isolation from Natural Sources: A Methodological Approach
The successful isolation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid from plant matrices requires a carefully designed extraction and purification strategy. The polar nature of this amino acid derivative dictates the use of polar solvents for efficient extraction.
General Extraction Protocol
A general workflow for the extraction and isolation of hydroxypipecolic acids from plant material is outlined below. This protocol should be optimized based on the specific plant matrix and the desired purity of the final product.
Step 1: Sample Preparation
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Fresh plant material (e.g., Morus alba leaves) should be flash-frozen in liquid nitrogen immediately after harvesting to quench enzymatic activity.
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The frozen tissue is then lyophilized (freeze-dried) to remove water, which facilitates grinding and improves extraction efficiency.
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The dried material is ground into a fine powder to increase the surface area for solvent penetration.
Step 2: Solvent Extraction
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The powdered plant material is extracted with a polar solvent. A commonly used solvent system is 80% methanol in water.[7]
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The extraction can be performed at room temperature with continuous stirring or by using techniques such as sonication or Soxhlet extraction to enhance efficiency.[8]
-
The process is typically repeated multiple times with fresh solvent to ensure exhaustive extraction.
Step 3: Preliminary Purification
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The combined solvent extracts are filtered to remove solid plant debris.
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The filtrate is then concentrated under reduced pressure using a rotary evaporator to remove the bulk of the extraction solvent.
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The resulting aqueous concentrate may be subjected to liquid-liquid partitioning to remove non-polar compounds. For instance, partitioning against a non-polar solvent like hexane can remove lipids and chlorophyll.
Step 4: Chromatographic Purification
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Ion-Exchange Chromatography: Due to the amphoteric nature of the target compound (containing both a carboxylic acid and an amino group), ion-exchange chromatography is a highly effective purification step.
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A strong cation exchange resin can be used to capture the positively charged amino group at acidic pH. Elution is then achieved by increasing the pH or the ionic strength of the buffer.
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Alternatively, a strong anion exchange resin can be used to bind the negatively charged carboxylate group at alkaline pH, with elution accomplished by decreasing the pH or increasing the ionic strength.
-
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Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): For final purification and to obtain a high-purity compound, RP-HPLC is often employed.
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A C18 column is typically used with a mobile phase consisting of an aqueous buffer (e.g., water with a small amount of formic acid or trifluoroacetic acid to improve peak shape) and an organic modifier (e.g., methanol or acetonitrile).
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A gradient elution program, where the concentration of the organic modifier is gradually increased, is used to separate the target compound from other components in the extract.
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Figure 2. General workflow for the extraction and isolation of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid.
Analytical Characterization
The identity and purity of the isolated (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid should be confirmed using a combination of analytical techniques:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition. High-resolution mass spectrometry (HRMS) is particularly useful for unambiguous formula determination.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for elucidating the chemical structure and confirming the connectivity of the atoms. 2D NMR techniques such as COSY, HSQC, and HMBC can provide further structural confirmation. The stereochemistry can be confirmed through NOE experiments.
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Chiral Chromatography: To confirm the enantiomeric and diastereomeric purity. This can be achieved using a chiral stationary phase in either HPLC or gas chromatography (GC) after appropriate derivatization.
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Optical Rotation: Measurement of the specific rotation can be used to confirm the overall chirality of the molecule and compared to literature values.
Biological Activities and Therapeutic Potential
The natural occurrence of (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid in plants suggests that it possesses specific biological activities. As a derivative of pipecolic acid, it is implicated in plant defense mechanisms. Pipecolic acid and its N-hydroxy derivative are known to be key signaling molecules in systemic acquired resistance (SAR), a broad-spectrum, long-lasting plant immune response.
In the context of drug development, piperidine derivatives have a wide range of pharmacological activities. While specific enzyme inhibition data for the (2S,5S) isomer is an area of ongoing research, related hydroxypipecolic acid derivatives have been shown to be potent inhibitors of various enzymes, including glycosidases.[9] For instance, certain synthetic hydroxypipecolic acid derivatives have demonstrated potent inhibitory activity against β-glucuronidase.[9] Given its structural features, (2S,5S)-5-Hydroxypiperidine-2-carboxylic acid represents a promising scaffold for the development of novel enzyme inhibitors and other therapeutic agents.
Conclusion
(2S,5S)-5-Hydroxypiperidine-2-carboxylic acid is a naturally occurring chiral molecule with significant potential as a building block in drug discovery and development. Its presence in readily available plant sources such as Morus alba offers a potential avenue for its sustainable production. A thorough understanding of its biosynthesis, coupled with optimized extraction and purification protocols, is essential for harnessing its full potential. Further research into its specific biological activities, particularly its enzyme inhibitory profile, will undoubtedly pave the way for the development of novel therapeutics based on this intriguing natural product.
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